Cas no 852400-25-0 (2-(4-Benzyl-5-cyclopropyl-4H-1,2,4-triazol-3-yl)sulfanylacetic Acid)

• Product Name: 2-(4-Benzyl-5-cyclopropyl-4H-1,2,4-triazol-3-yl)sulfanylacetic Acid
• CAS No: 852400-25-0
• MF: C₁₄H₁₅N₃O₂S
• MW: 289.352801561356
• CID: 3107385
• Update Time: 2025-06-13

2-(4-Benzyl-5-cyclopropyl-4H-1,2,4-triazol-3-yl)sulfanylacetic Acid Chemical and Physical Properties

Names and Identifiers

• [(4-benzyl-5-cyclopropyl-4H-1,2,4-triazol-3-yl)thio]acetic acid
• 2-(4-Benzyl-5-cyclopropyl-4H-1,2,4-triazol-3-yl)sulfanylacetic Acid

• Inchi： 1S/C14H15N3O2S/c18-12(19)9-20-14-16-15-13(11-6-7-11)17(14)8-10-4-2-1-3-5-10/h1-5,11H,6-9H2,(H,18,19)
• InChI Key： WKPKUAGYCXDNLS-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NN=C(C2CC2)N1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 289.088
• Monoisotopic Mass: 289.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-(4-Benzyl-5-cyclopropyl-4H-1,2,4-triazol-3-yl)sulfanylacetic Acid

Introduction to 2-(4-Benzyl-5-cyclopropyl-4H-1,2,4-triazol-3-yl)sulfanylacetic Acid (CAS No. 852400-25-0)

2-(4-Benzyl-5-cyclopropyl-4H-1,2,4-triazol-3-yl)sulfanylacetic Acid is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 852400-25-0, belongs to a class of molecules that exhibit promising biological activities. The unique structural features of this compound, particularly its 4-benzyl-5-cyclopropyl-4H-1,2,4-triazol-3-yl moiety, make it a valuable candidate for further investigation in drug discovery and therapeutic applications.

The< strong>1,2,4-triazole core is a well-known scaffold in medicinal chemistry due to its versatility and ability to interact with various biological targets. In particular, the presence of the benzyl and cyclopropyl groups enhances the compound's pharmacological properties by influencing its solubility, bioavailability, and binding affinity. Recent studies have highlighted the potential of such triazole derivatives in modulating enzyme activity and receptor interactions, which are crucial for developing novel therapeutic agents.

In the context of contemporary pharmaceutical research, 2-(4-Benzyl-5-cyclopropyl-4H-1,2,4-triazol-3-yl)sulfanylacetic Acid has been explored for its potential role in addressing various health challenges. The sulfanylacetic acid moiety suggests that this compound may exhibit properties such as protease inhibition or antioxidant activity, which are relevant in treating inflammatory diseases and oxidative stress-related conditions. Preliminary in vitro studies have indicated that this molecule interacts with specific biological pathways, making it a promising lead for further development.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the benzyl and cyclopropyl groups while maintaining the integrity of the triazole core. These synthetic strategies are critical in ensuring that the final product retains its desired biological activity and pharmacokinetic properties.

One of the most intriguing aspects of 2-(4-Benzyl-5-cyclopropyl-4H-1,2,4-triazol-3-yl)sulfanylacetic Acid is its potential application in targeting specific disease mechanisms. For instance, researchers have investigated its interaction with enzymes involved in metabolic pathways associated with diabetes and cardiovascular diseases. The compound's ability to modulate these enzymes could lead to the development of new treatments that address the underlying causes of these conditions rather than merely alleviating symptoms.

The< strong>CAS number 852400-25-0 provides a unique identifier for this compound, facilitating its recognition and use in scientific literature and regulatory filings. This standardized classification ensures that researchers worldwide can accurately reference and utilize this molecule in their studies. Furthermore, the availability of detailed chemical information through databases like CAS allows for efficient screening and comparison with other compounds during drug discovery processes.

In conclusion, 2-(4-Benzyl-5-cyclopropyl-4H-1,2,4-triazol-3-yl)sulfanylacetic Acid represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the search for new therapeutic agents. As research continues to uncover more about its pharmacological properties, this compound is poised to play a crucial role in addressing some of the most pressing health challenges faced by society today.